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Introduction
Laser cooling and trapping of neutral atoms is a cornerstone technique in modern atomic,

molecular, and optical physics. This technology allows for the creation of ultracold atomic

samples, with temperatures reaching the microkelvin range or even lower.[1] Such low

temperatures are essential for a wide range of applications, including high-precision

spectroscopy, atomic clocks, quantum computing, and studies of fundamental physics.[1][2]

The most common apparatus for achieving this is the Magneto-Optical Trap (MOT), which

utilizes a combination of laser light and a spatially varying magnetic field to confine and cool

atoms.[1]

This document provides a detailed overview of the experimental setup for a MOT,

comprehensive protocols for its operation, and key quantitative parameters for the successful

trapping of Rubidium-87 (⁸⁷Rb) atoms, a commonly used atomic species.

Principles of Operation
The operation of a Magneto-Optical Trap is based on two key principles: Doppler cooling and

Zeeman-tuned trapping.

Doppler Cooling: Atoms moving towards a red-detuned laser beam (i.e., a laser with a

frequency slightly below the atomic resonance) will perceive the laser frequency to be
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Doppler-shifted closer to their resonance frequency. This increases the probability of photon

absorption. When an atom absorbs a photon, it receives a momentum kick in the direction of

the laser beam, slowing it down. The subsequent spontaneous emission of a photon is in a

random direction, leading to a net cooling effect when averaged over many absorption-

emission cycles.[3] This arrangement of counter-propagating laser beams is often referred to

as "optical molasses."[4]

Magnetic Trapping: A quadrupole magnetic field, generated by a pair of coils in an anti-

Helmholtz configuration, creates a magnetic field that is zero at the center of the trap and

increases linearly in all directions.[5] This position-dependent magnetic field causes a

Zeeman shift in the atomic energy levels. By using circularly polarized laser beams, specific

transitions can be selectively driven depending on the atom's position. An atom that moves

away from the center of the trap will be Zeeman-shifted into resonance with a laser beam

that pushes it back towards the center. This combination of laser polarization and magnetic

field gradient provides the restoring force that traps the atoms.[6]

Experimental Setup
A typical MOT setup consists of several key components integrated into a single system.

Core Components
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Component Description Key Considerations

Vacuum System

An ultra-high vacuum (UHV)

chamber is essential to

minimize collisions between

the cold atoms and

background gas, which would

heat the sample and limit the

trap lifetime.[7]

Pressure should be maintained

at or below 10⁻⁹ Torr. The

chamber requires multiple

viewports for laser access and

imaging.

Atom Source

A source of the desired atomic

species is required. For alkali

metals like Rubidium, this is

often a dispenser or a heated

reservoir that releases a vapor

of atoms into the chamber.[4]

The vapor pressure needs to

be carefully controlled to

ensure a sufficient number of

atoms for trapping without

degrading the vacuum.

Laser System

Two frequency-stabilized diode

lasers are typically used for

⁸⁷Rb. The "trapping" or

"cooling" laser is red-detuned

from the cycling transition,

while the "repumper" laser

prevents atoms from falling

into a dark state.[4]

Lasers must have a narrow

linewidth and be frequency-

locked to the specific atomic

transitions.

Optics

A variety of optical

components are used to

deliver, shape, and polarize

the laser beams. This includes

mirrors, lenses, beam splitters,

waveplates, and optical fibers.

[8]

Precise alignment of the six

trapping beams to be mutually

orthogonal and to intersect at

the center of the magnetic field

is critical.[9]

Magnetic Coils

A pair of coils in an anti-

Helmholtz configuration

generates the quadrupole

magnetic field necessary for

trapping.[5]

The current through the coils

must be stable and

controllable to adjust the

magnetic field gradient.
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Imaging System

A CCD camera is used to

visualize the trapped atom

cloud by detecting its

fluorescence.[10]

The imaging system is also

used for quantitative

measurements of the cloud's

size, shape, and position.

Experimental Protocols
Laser System Preparation and Alignment

Laser Collimation and Beam Shaping:

Ensure the output of each diode laser is properly collimated to minimize divergence over

the optical path.[6]

Use a series of lenses to expand the laser beams to the desired diameter, typically 1-2

cm, to create a larger trapping volume.[8]

Frequency Locking:

A portion of each laser beam is sent to a saturated absorption spectrometer to generate a

frequency reference.[11]

The trapping laser is locked to be red-detuned by approximately 2-3 times the natural

linewidth (Γ) of the cooling transition. For ⁸⁷Rb, Γ is approximately 2π x 6.1 MHz.[7]

The repumper laser is locked to the appropriate repumping transition to optically pump

atoms back into the cooling cycle.[12]

Beam Delivery and Polarization:

The main laser beam is split into three pairs of counter-propagating beams.[8]

Each pair of beams must be aligned to be perfectly counter-propagating and orthogonal to

the other pairs at the center of the vacuum chamber.[9]

Use quarter-wave plates to set the circular polarization of each beam. The polarization of

counter-propagating beams must be opposite (σ+ and σ-).[6]
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Magnetic Field Calibration
Coil Setup:

Mount the anti-Helmholtz coils around the vacuum chamber, ensuring they are coaxial and

separated by a distance approximately equal to their radius.

Gradient Calibration:

Use a Hall probe or other magnetic field sensor to measure the magnetic field gradient as

a function of the current supplied to the coils.

Alternatively, the gradient can be calibrated by observing the Zeeman splitting of the

atomic energy levels.

Atom Trapping Procedure
System Activation:

Turn on the ion pump to maintain UHV.

Activate the atom source to introduce a vapor of atoms into the chamber.

Turn on the locked trapping and repumper lasers and ensure they are aligned through the

center of the chamber.

MOT Formation:

Apply the current to the anti-Helmholtz coils to generate the magnetic field.

A bright, fluorescent cloud of trapped atoms should become visible at the center of the

chamber.[2]

Optimization:

Fine-tune the laser alignment, frequency detuning, and magnetic field gradient to

maximize the number of trapped atoms and the trap lifetime.
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Characterization of the Trapped Atoms
The number of atoms in the MOT can be estimated by measuring the fluorescence of the

trapped cloud with a calibrated photodiode or a CCD camera. The collected fluorescence

power is proportional to the number of atoms and the photon scattering rate.

The temperature of the atomic cloud is a measure of the random thermal motion of the atoms.

A common method for measuring this is the time-of-flight (TOF) technique.[10]

Release: The trapping lasers and magnetic field are suddenly turned off, releasing the atoms

from the trap.[10]

Expansion: The atomic cloud expands ballistically. The rate of expansion is determined by

the initial temperature of the cloud.[13]

Imaging: After a variable expansion time, a short pulse of resonant laser light is used to

illuminate the cloud, and a CCD camera captures a fluorescence image.[10]

Analysis: By taking a series of images at different expansion times, the expansion velocity

can be determined. The temperature (T) can then be calculated from the relationship

between the mean squared radius of the cloud (σ²) and the expansion time (t): σ²(t) = σ²(0) +

(k₈T/m)t², where σ²(0) is the initial mean squared radius, k₈ is the Boltzmann constant, and m

is the atomic mass.[10]

Quantitative Data for ⁸⁷Rb MOT
The following table summarizes typical experimental parameters for a Magneto-Optical Trap of

Rubidium-87 atoms.
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Parameter Symbol Typical Value Reference

Atomic Properties

Cooling Transition
5S₁/₂(F=2) → 5P₃/

₂(F'=3)
780.24 nm [14]

Repumping Transition
5S₁/₂(F=1) → 5P₃/

₂(F'=2)
780.24 nm [12]

Natural Linewidth Γ 2π x 6.07 MHz [7]

Laser Parameters

Trapping Laser

Detuning
δ

-10 to -20 MHz (-1.6

to -3.3 Γ)
[15]

Trapping Laser

Intensity (per beam)
I ~10 mW/cm² [15]

Repumper Laser

Intensity (per beam)
Iᵣₑₚ ~1 mW/cm²

Magnetic Field

Axial Magnetic Field

Gradient
∂B/∂z 10 - 15 G/cm [16]

Trap Characteristics

Number of Trapped

Atoms
N 10⁷ - 10⁹ atoms [7][17]

Temperature T 100 - 200 µK [18]

Trap Lifetime τ ~1 - 5 s [7]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for laser cooling and trapping of atoms.
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Principle of Magneto-Optical Trapping
Caption: Zeeman shift and restoring force in a 1D MOT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1180104#experimental-setup-for-laser-cooling-and-
trapping-of-atoms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1180104#experimental-setup-for-laser-cooling-and-trapping-of-atoms
https://www.benchchem.com/product/b1180104#experimental-setup-for-laser-cooling-and-trapping-of-atoms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

